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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530 Get Quote

These application notes provide detailed experimental setups and protocols for the reaction of

chlorocyclobutane derivatives with sodium metal. The primary focus is on the Wurtz reaction,

a well-established method for forming carbon-carbon bonds. Two key variations are presented:

the highly efficient intramolecular coupling of a dihalocyclobutane to form a bicyclic product,

and the intermolecular coupling of chlorocyclobutane to yield dicyclobutyl.

Application Note 1: Intramolecular Wurtz Reaction
for the Synthesis of Bicyclo[1.1.0]butane
This protocol details the synthesis of bicyclo[1.1.0]butane from 1-bromo-3-chlorocyclobutane
and sodium metal in refluxing dioxane.[1][2] This intramolecular Wurtz reaction is a high-yield

method for creating strained bicyclic systems.[1][2]

Reaction Pathway
The reaction proceeds via an intramolecular coupling of the dihalide in the presence of sodium,

forming a new carbon-carbon bond and resulting in the formation of bicyclo[1.1.0]butane.[3][4]

[5][6][7][8][9]
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Caption: Reaction scheme for the synthesis of bicyclo[1.1.0]butane.

Quantitative Data
The following table summarizes the reactant quantities and expected product yield for the

synthesis of bicyclo[1.1.0]butane.[1]

Reactant/Prod
uct

Molecular
Weight ( g/mol
)

Amount (g) Moles (mol) Molar Ratio

1-Bromo-3-

chlorocyclobutan

e

171.42 20.0 0.118 1

Sodium 22.99 13.6 0.591 ~5

Bicyclo[1.1.0]but

ane (Product)
54.09 ~6.0 ~0.111 -

Yield ~95%

Experimental Protocol
This protocol is adapted from a procedure published in Organic Syntheses.[1]
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Materials:

1-Bromo-3-chlorocyclobutane (20.0 g, 0.118 mol)

Sodium metal (13.6 g, 0.591 g-atom)

Purified dioxane (170 mL)

Three-necked round-bottom flask equipped with a mechanical stirrer, addition funnel, and

reflux condenser

Heating mantle

Dry nitrogen line

Procedure:

Set up the reaction apparatus under a dry nitrogen atmosphere.

To the flask, add 150 mL of purified dioxane and 13.6 g of freshly cut sodium.

Heat the mixture to reflux with stirring to disperse the molten sodium.

Dissolve 20.0 g of 1-bromo-3-chlorocyclobutane in 20 mL of dioxane and place it in the

addition funnel.

Add the 1-bromo-3-chlorocyclobutane solution dropwise to the refluxing dioxane over a

period of 1 hour.

Maintain reflux for an additional 2 hours after the addition is complete.

Cool the reaction mixture to room temperature.

The product, bicyclo[1.1.0]butane, is volatile and can be isolated by distillation.

Experimental Workflow
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(1 hour)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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